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Compound of Interest

Compound Name: Penicillin V-d5

Cat. No.: B602695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of Penicillin V-d5. Penicillin V-d5 is the deuterated form of Penicillin V, a β-lactam

antibiotic. It is commonly used as an internal standard in quantitative analysis by gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS)[1][2].

Safety and Handling
Proper safety precautions are essential when handling Penicillin V-d5 to avoid personal

exposure and contamination.

1.1 Personal Protective Equipment (PPE) Always wear appropriate PPE when handling

Penicillin V-d5. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn to prevent skin

contact.[3][4] Care should be taken when removing gloves to avoid skin contamination.[3]

Eye Protection: Safety glasses with side shields or chemical goggles are required.[3][5] For

larger quantities or when there is a risk of splashing, a face shield is recommended.[3]

Lab Coat: A lab coat or other protective clothing should be worn to prevent contamination of

personal clothing.[3][4]
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Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

should be used.[3][5] Work in a well-ventilated area, preferably in a fume hood.[5]

1.2 Spill and Emergency Procedures In the event of a spill, follow these procedures:

Minor Spills:

Clean up spills immediately.[3]

Avoid generating dust.[3][4]

Use dry clean-up procedures such as sweeping or vacuuming with a HEPA-filtered

vacuum.[3]

Place the spilled material into a suitable, labeled container for disposal.[3][4]

Major Spills:

Evacuate the area and alert others.

Contact your institution's environmental health and safety (EHS) department.[3]

Avoid breathing any dust or vapors.[3]

1.3 First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[5] If irritation or an allergic reaction occurs, seek medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek medical attention.[5]
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Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Penicillin V-d5.

2.1 Storage Conditions

Temperature: Store Penicillin V-d5 at -20°C for long-term storage.[1][6]

Container: Keep the container tightly closed and store in a dry, well-ventilated place.[5]

Incompatibilities: Avoid contact with oxidizing agents.[3]

2.2 Stability

Solid Form: When stored correctly, solid Penicillin V-d5 is stable for at least 4 years.[1]

In Solution: The stability of penicillins in solution is limited. Stock solutions of penicillins are

guaranteed stable for only 3 months when stored at -18°C.[7] It is recommended to prepare

fresh solutions for analysis.

Quantitative Data Summary
The following table summarizes key quantitative data for Penicillin V-d5.

Property Value Reference

Molecular Formula C₁₆H₁₃D₅N₂O₅S [8]

Molecular Weight 355.42 g/mol [8]

Purity ≥99% deuterated forms (d₁-d₅) [1]

Solubility (PBS, pH 7.2) 10 mg/mL [1]

Storage Temperature -20°C [1][6]

Stability (Solid) ≥ 4 years [1]
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Experimental Protocol: Quantification of Penicillin V
using Penicillin V-d5 as an Internal Standard by LC-
MS/MS
This protocol outlines a general procedure for the quantification of Penicillin V in a biological

matrix (e.g., plasma, tissue homogenate) using Penicillin V-d5 as an internal standard. This

method is based on common practices for antibiotic residue analysis.[9][10][11]

4.1 Materials and Reagents

Penicillin V potassium salt (analytical standard)

Penicillin V-d5 (internal standard)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (or other appropriate mobile phase modifier)

Phosphate buffer

Solid-phase extraction (SPE) cartridges (if necessary for sample cleanup)

4.2 Preparation of Stock and Working Solutions

Penicillin V Stock Solution (1 mg/mL): Accurately weigh and dissolve Penicillin V potassium

salt in a 1:1 mixture of water and acetonitrile.[12] Store at -20°C.[12]

Penicillin V-d5 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Penicillin V-d5 in a 1:1 mixture of water and acetonitrile. Store at -20°C.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the Penicillin V stock solution with the appropriate solvent to create a calibration

curve (e.g., 1, 5, 10, 50, 100, 500 ng/mL).
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Internal Standard Working Solution: Dilute the Penicillin V-d5 stock solution to a fixed

concentration (e.g., 100 ng/mL).

4.3 Sample Preparation

Spiking: To an aliquot of the biological matrix (e.g., 100 µL of plasma), add a known volume

of the internal standard working solution.

Protein Precipitation/Extraction: Add a protein precipitating agent, such as acetonitrile, to the

sample. Vortex and centrifuge to pellet the precipitated proteins.

Solid-Phase Extraction (SPE) (Optional): For complex matrices, an SPE cleanup step may

be necessary to remove interferences.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of

nitrogen. Reconstitute the residue in the mobile phase.

4.4 LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of

formic acid (e.g., 0.1%), is commonly employed.

Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

Injection Volume: 5-20 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI) in positive or negative mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Select specific

precursor-to-product ion transitions for both Penicillin V and Penicillin V-d5.

4.5 Data Analysis
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Construct a calibration curve by plotting the peak area ratio of Penicillin V to Penicillin V-d5
against the concentration of the Penicillin V standards.

Determine the concentration of Penicillin V in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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